Cas no 6428-58-6 (1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4))

• Product Name: 1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
• CAS No: 6428-58-6
• MF: C₄₂H₂₅N₇Na₄O₁₃S₄
• MW: 1055.90608763695
• CID: 520841
• Update Time: 2026-04-29

1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
• 1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl
• DIRECT BLUE 70
• tetrasodium,2-[[4-[[4-[(2E)-2-(6-anilino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-7-sulfonatonaphthalen-1-yl]diazenyl]naphthalen-1-yl]diazenyl]benzene-1,4-disulfonate
• 1,4-Benzenedisulfonic acid, 2-((4-((4-((1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl)azo)-7-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, tetrasodium salt
• Tetrasodium 2-((4-((4-((1-hydroxy-6-(phenylamino)-3-sulphonato-2-naphthyl)azo)-7-sulphonato-1-naphthyl)azo)-1-naphthyl)azo)benzene-1,4-disulphonate
• tetrasodium 2-[(E)-{4-[(E)-(4-{(2E)-2-[1-oxo-6-(phenylamino)-3-sulfonatonaphthalen-2(1H)-ylidene]hydrazinyl}-7-sulfonatonaphthale

Computed Properties

• Exact Mass: 1055.00000
• Monoisotopic Mass: 1054.998395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 70
• Rotatable Bond Count: 8
• Complexity: 2300
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 365

Experimental Properties

• PSA: 368.74000
• LogP: 13.85420